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For Researchers, Scientists, and Drug Development Professionals
Introduction

1,12-Dibromododecane is a linear alkyl halide with the chemical formula C12H24Br2.[1][2] It is
characterized by a twelve-carbon aliphatic chain with bromine atoms attached to the terminal
carbons.[3] This bifunctional molecule serves as a valuable intermediate in various organic
syntheses and is utilized in the preparation of compounds such as tboc-protected ionenes.[4][5]
A thorough understanding of its physical and chemical properties is essential for its proper
handling, storage, and application in research and development.

Physical Appearance

At room temperature, 1,12-dibromododecane can exist as either a liquid or a solid, a
characteristic attributed to its melting point range which is close to ambient temperatures.[1][3]
When in a solid state, it typically presents as an off-white to pale brown crystalline solid.[3][4][6]
It can also appear as a white to cream or beige solid in various forms such as crystals, powder,
or crystalline powder.[7][8] In its liquid form, it is generally a clear, colorless to pale yellow and
slightly viscous liquid.[1] The compound is described as odorless.[8]

Quantitative Physicochemical Data

The key physical and chemical properties of 1,12-dibromododecane are summarized in the
table below for easy reference and comparison.
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Property

Value

Molecular Formula

CizH24Br2[1][2][41[71I8][9][10]

Molecular Weight 328.13 g/mol [4][5][9][10]
CAS Number 3344-70-5[1][4]
White to pale yellow or brown crystalline solid or
Appearance _
colorless liquid[1][2][3][ 7]
Melting Point 36 - 43 °C[3][4][6][7]
N ) 335°C @ 760 mmHg[1] 215 °C @ 15 mmHg[3]
Boiling Point
[4]
Density ~1.27 - 1.3 g/cm3[1]
Flash Point 113 °C (235.4 °F) - closed cup
N Insoluble in water; soluble in organic solvents[1]
Solubility

[2](3]

Solubility Profile

The solubility of 1,12-dibromododecane is dictated by its molecular structure. The long,
nonpolar twelve-carbon chain makes the molecule hydrophobic, resulting in its insolubility in
polar solvents like water.[1][3] However, it exhibits good solubility in a range of non-polar
organic solvents, including hexane, toluene, chloroform, ethanol, ether, and hot methanol.[1][2]
[3][4] This "like dissolves like" behavior is a critical consideration for its use in chemical
reactions and purification processes.

Visualizations
Logical Relationship: Temperature and Physical State

The following diagram illustrates the dependence of the physical state of 1,12-
dibromododecane on the ambient temperature, based on its reported melting point.
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Caption: State of 1,12-dibromododecane vs. Temperature.

Experimental Workflow: Physical Property
Characterization

This diagram outlines a general workflow for the experimental determination of the key physical
properties of a chemical compound like 1,12-dibromododecane.
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Caption: Workflow for Physical Property Analysis.

Experimental Protocol Example
Determination of Melting Point Range (Capillary Method)

This section provides a generalized methodology for determining the melting point of 1,12-
dibromododecane, a critical parameter for verifying its purity and identity.

Objective: To determine the melting point range of a solid sample of 1,12-dibromododecane.
Materials:

e 1,12-Dibromododecane sample (crystalline solid)

e Capillary tubes (sealed at one end)

» Melting point apparatus (e.g., Thomas-Hoover or digital equivalent)

e Spatula

o Mortar and pestle (if sample is not a fine powder)

Procedure:

o Sample Preparation: If the 1,12-dibromododecane sample consists of large crystals, gently
grind it into a fine powder using a mortar and pestle. This ensures uniform packing and heat
transfer.

o Capillary Tube Packing: Invert an open-ended capillary tube and tap it into the powdered
sample. A small amount of the sample will be forced into the open end.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample down. Repeat
until the sample column is approximately 2-3 mm high.

o Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer or temperature sensor is correctly positioned.

e Heating and Observation:
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o Set the apparatus to heat at a rapid rate initially to approach the expected melting point
(literature value: 36-43 °C).

o When the temperature is approximately 10-15 °C below the expected melting point,
reduce the heating rate to 1-2 °C per minute.

o Carefully observe the sample through the magnifying lens.

o Data Recording:

o Record the temperature at which the first drop of liquid appears. This is the lower limit of
the melting range.

o Continue heating slowly and record the temperature at which the entire sample has
completely melted into a clear liquid. This is the upper limit of the melting range.

» Repeat: Perform at least two more measurements with fresh samples to ensure the
reproducibility of the results.

Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles and
gloves.

e Handle 1,12-dibromododecane in a well-ventilated area or under a fume hood.

» Allow the melting point apparatus to cool down completely before handling any components.

Stability and Handling

1,12-Dibromododecane is generally considered a stable compound under recommended
storage conditions.[3][4] It should be stored in a tightly sealed container in a dry, room-
temperature environment, protected from direct sunlight.[3] The compound is combustible and
should be kept away from ignition sources.[3][4] It is incompatible with strong oxidizing agents,
as they can lead to hazardous reactions.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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